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Compound Name: (24R)-MC 976
Cat. No.: B10800398
Get Quote
. J

CAS Number: 112849-14-6

This technical guide provides a comprehensive overview of (24S)-MC 976, a synthetic analog
of Vitamin D3, for researchers, scientists, and drug development professionals. The document
details its mechanism of action, cellular effects, and relevant experimental protocols, with a
focus on its potential as a modulator of cellular processes.

Core Compound Information

(24S)-MC 976 is a derivative of Vitamin D3, a group of secosteroids known for their crucial role
in calcium homeostasis and a wide range of other biological processes.[1] As an analog of
calcitriol, the biologically active form of Vitamin D, (24S)-MC 976 is designed to elicit specific
cellular responses, often with a more favorable therapeutic profile than the natural hormone.

Property Value

CAS Number 112849-14-6

Molecular Formula C27H4203

Molecular Weight 414.62 g/mol

Synonyms (24S)-MC-976, (24S)-MC976
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Mechanism of Action and Signaling Pathway

The primary mechanism of action for Vitamin D analogs like (24S)-MC 976 involves their
interaction with the Vitamin D Receptor (VDR), a nuclear transcription factor. Upon binding, the
(24S)-MC 976-VDR complex heterodimerizes with the Retinoid X Receptor (RXR). This
complex then binds to specific DNA sequences known as Vitamin D Response Elements
(VDRES) in the promoter regions of target genes, thereby modulating their transcription.

This signaling cascade ultimately influences a variety of cellular functions, including cell
proliferation, differentiation, and apoptosis. The specific downstream effects of (24S)-MC 976
are dependent on the cell type and the complement of co-regulatory proteins present.
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Caption: Vitamin D Receptor (VDR) signaling pathway activated by (24S)-MC 976.
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Biological Activity: Antiproliferative Effects

A key area of investigation for Vitamin D analogs is their antiproliferative activity, making them
potential candidates for cancer therapy. While specific quantitative data for the antiproliferative
activity of (24S)-MC 976, such as IC50 values, are not readily available in the public domain,
the general activity of Vitamin D compounds suggests that it likely inhibits the growth of various
cancer cell lines. The potency of such analogs can vary significantly based on their specific
chemical structure.

Experimental Protocols

The following are generalized protocols that can be adapted for the investigation of (24S)-MC
976's biological activity.

Cell Proliferation Assay (MTT Assay)

This protocol is designed to assess the effect of (24S)-MC 976 on the proliferation of adherent
cancer cell lines.

Materials:

e (24S)-MC 976

e Target cancer cell line (e.g., MCF-7, LNCaP)

o Complete cell culture medium

o 96-well plates

e MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution
e DMSO (Dimethyl sulfoxide)

o Phosphate-buffered saline (PBS)

e Incubator (37°C, 5% CO2)

e Microplate reader
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Procedure:

Cell Seeding: Seed cells into 96-well plates at a density of 5,000-10,000 cells per well in 100
pL of complete medium and incubate for 24 hours.

Compound Treatment: Prepare serial dilutions of (24S)-MC 976 in complete medium.
Remove the old medium from the wells and add 100 pL of the diluted compound solutions.
Include a vehicle control (medium with the same concentration of solvent used to dissolve
(24S)-MC 976).

Incubation: Incubate the plates for 48-72 hours.

MTT Addition: Add 20 pL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4
hours.

Formazan Solubilization: Carefully remove the medium and add 150 pL of DMSO to each
well to dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and
determine the IC50 value.

Mgz?iglﬁﬂfe) '—»‘ Add (24S)-MC 976 '—»‘ ng”;’za‘he) Add MTT Add DMSO Measj;’gm;ba”"e Calculate IC50 -

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b10800398/docs?utm_src=pdf-body-img#in-depth-technical-guide-to-24s-mc-976
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10800398?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Caption: Workflow for assessing antiproliferative activity using an MTT assay.

Gene Expression Analysis (Quantitative PCR)

This protocol outlines the steps to measure changes in the expression of VDR target genes
following treatment with (24S)-MC 976.

Materials:

e (24S)-MC 976

o Target cell line

o 6-well plates

» RNA extraction kit

o CcDNA synthesis kit

e PCR master mix

o Primers for target genes (e.g., CYP24A1, p21) and a housekeeping gene (e.g., GAPDH)
e gPCR instrument

Procedure:

e Cell Culture and Treatment: Seed cells in 6-well plates and treat with (24S)-MC 976 at the
desired concentration for a specific time period (e.g., 24 hours).

o RNA Extraction: Harvest the cells and extract total RNA using a commercial kit according to
the manufacturer's instructions.

o cDNA Synthesis: Synthesize cDNA from the extracted RNA using a reverse transcription Kit.

o (PCR: Perform quantitative PCR using the synthesized cDNA, gene-specific primers, and a
gPCR master mix.
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» Data Analysis: Analyze the gPCR data using the AACt method to determine the relative fold
change in gene expression in treated cells compared to control cells, normalized to the
housekeeping gene.

Conclusion

(24S)-MC 976 represents a promising Vitamin D3 analog with potential applications in research
and drug development, particularly in areas where modulation of cell proliferation and
differentiation is desired. Its activity through the VDR signaling pathway provides a clear
mechanistic basis for its cellular effects. Further research is warranted to fully elucidate its
specific biological activities and therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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